Cas no 185323-48-2 (Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-)
![Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo- structure](https://www.kuujia.com/scimg/cas/185323-48-2x500.png)
185323-48-2 structure
Product name:Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-
Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-
- 2-[(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxobutanamide
- Butanamide, 2-(2-methoxy-4-nitrophenyl)azo-N-(4-methoxyphenyl)-3-oxo-
- DTXSID60724795
- 2-[(E)-(2-Methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxobutanamide
- 185323-48-2
-
- Inchi: InChI=1S/C18H18N4O6/c1-11(23)17(18(24)19-12-4-7-14(27-2)8-5-12)21-20-15-9-6-13(22(25)26)10-16(15)28-3/h4-10,17H,1-3H3,(H,19,24)/b21-20+
- InChI Key: LPCWWXRRWNDDFT-QZQOTICOSA-N
- SMILES: COC1C=C([N+]([O-])=O)C=CC=1/N=N/C(C(=O)C)C(NC1C=CC(OC)=CC=1)=O
Computed Properties
- Exact Mass: 386.12274
- Monoisotopic Mass: 386.12263431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 132.49
Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo- Related Literature
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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10. Calmagite dyeoxidation using in situ generated hydrogen peroxide catalysed by manganese(ii) ionsTippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
Additional information on Butanamide,2-[2-(2-methoxy-4-nitrophenyl)diazenyl]-N-(4-methoxyphenyl)-3-oxo-
测试
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